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Compound Name: Potassium hexafluorozirconate

Cat. No.: B100420

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of
molten potassium hexafluorozirconate (K2ZrFs). Due to its high melting point and chemical
stability, K2ZrFs is a material of interest in various high-temperature applications, including
molten salt reactors and electrochemical processes. This document summarizes the available
guantitative data, details the experimental protocols for measuring key thermodynamic
properties, and provides visualizations of the experimental workflows.

Quantitative Thermodynamic Data

The experimental data for some of the thermodynamic properties of molten potassium
hexafluorozirconate are not readily available in publicly accessible literature. The following
tables summarize the known values and indicate where data is currently lacking.

Table 1: Physical and Molar Properties of Potassium Hexafluorozirconate

Property Value

Molar Mass 283.41 g/mol
Melting Point 840 °C (1113 K)[1]
Density (Solid, at 20°C) 3.48 g/cm?3[1]
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Table 2: Thermodynamic Properties of Molten Potassium Hexafluorozirconate

Property Value Temperature Range (°C)

Data reported in Mlynarikova
et al. (2024), but specific
) values are not publicly -
Density ) Not specified
available. The study covers the
MF-K2ZrFes (M = Li, Na, K)

systems.

, No specific experimental data ] ]
Enthalpy of Fusion found At melting point
ound.

) No specific experimental data ) )
Heat Capacity (Cp) Above melting point
found for the molten state.

No specific experimental data ] )
Vapor Pressure found Above melting point
ound.

Experimental Protocols

This section details the established experimental methodologies for determining the key
thermodynamic properties of molten salts like potassium hexafluorozirconate.

Density Measurement: Archimedean Method

The Archimedean method is a widely used and accurate technique for determining the density
of molten salts. A recent study by Mlynarikova et al. (2024) utilized this method for the MF-
K2ZrFe systems.[2]

Principle: The method is based on Archimedes' principle, which states that the buoyant force
on a submerged object is equal to the weight of the fluid it displaces. By measuring the weight
of a plummet of known volume in air and then submerged in the molten salt, the density of the
salt can be calculated.

Apparatus:

e High-precision analytical balance
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Vertical tube furnace with a controlled atmosphere (e.g., inert gas like Argon)

Plummet of a known volume, typically made of a dense, inert material like platinum or a
platinum-rhodium alloy.

Crucible to hold the molten salt, also made of an inert material (e.g., platinum).

Calibrated thermocouple for accurate temperature measurement.

Procedure:

e The Kz2ZrFe salt is placed in the crucible and heated in the furnace under an inert
atmosphere to the desired temperature above its melting point.

e The plummet is suspended from the analytical balance and its weight in air is recorded.

e The plummet is then carefully lowered into the molten salt until it is fully submerged.

e The apparent weight of the submerged plummet is recorded.

e The temperature of the molten salt is precisely measured using the thermocouple.

e The density (p) of the molten salt is calculated using the following formula:

p = (W_air - W_molten) / V_plummet

where:

o W_air is the weight of the plummet in air.

o W_molten is the apparent weight of the plummet submerged in the molten salt.

o V_plummet is the volume of the plummet at the measurement temperature.

Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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